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Introduction
Disitertide, also known as P144, is a peptide-based inhibitor of Transforming Growth Factor-

beta 1 (TGF-β1).[1][2][3] Its primary mechanism of action involves blocking the interaction of

TGF-β1 with its receptor, thereby modulating downstream signaling pathways.[1][2][3]

Additionally, Disitertide has been reported to exhibit inhibitory effects on the PI3K pathway and

to induce apoptosis.[1][2][3] These properties make Disitertide a compound of interest for

research in areas such as fibrosis and oncology.[4]

These application notes provide a summary of effective concentrations from published studies

and detailed protocols for in vitro and in vivo experimentation to guide researchers in their

study design.
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The following table summarizes the effective concentrations of Disitertide observed in various

experimental models.

Model System

Cell

Type/Animal

Model

Concentration Observed Effect Reference

In Vitro

A172 and U-87

MG Glioblastoma

cell lines

10 µg/mL - 200

µg/mL

Affects

proliferation,

induces

apoptosis and

anoikis.

[1][2]

In Vitro

MC3T3-E1

mouse embryo

osteoblast

precursor cells

100 µg/mL

Suppresses the

protein

expression of

PI3K and p-Akt,

and induces the

expression of

Bax.

[1][2]

In Vitro
Gastric Cancer

(GC) cells
Not specified

Abrogates

MACC1-AS1

expression.

[1][2]

In Vitro

LINC00941-

overexpressing

cells

10 µM

Increased mRNA

and protein

levels of ZO-1

and E-cadherin.

[1]

In Vivo

Nude mice with

human

hypertrophic

scars

300 µg/mL

(Topical

application)

Promotes scar

maturation and

improvement of

hypertrophic scar

morphology.

[1][2][5]

Signaling Pathway
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Disitertide primarily targets the TGF-β signaling pathway. It is designed to inhibit the binding of

TGF-β1 to its receptor, which in turn can affect downstream signaling cascades, including the

Smad and PI3K/Akt pathways.
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Caption: Disitertide's mechanism of action on the TGF-β signaling pathway.

Experimental Protocols
In Vitro Cell Proliferation and Apoptosis Assay
This protocol is a general guideline for assessing the effect of Disitertide on cell proliferation

and apoptosis in adherent cancer cell lines.

1. Materials:

Disitertide diammonium

Appropriate cancer cell line (e.g., A172, U-87 MG)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate Buffered Saline (PBS)
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Trypsin-EDTA

Cell proliferation assay reagent (e.g., MTT, WST-1)

Apoptosis detection kit (e.g., Annexin V-FITC/Propidium Iodide)

96-well and 6-well plates

Dimethyl sulfoxide (DMSO) for stock solution preparation

2. Experimental Workflow:

Prepare Disitertide
Stock Solution

Treat Cells with
Varying Concentrations
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Seed Cells in

Multi-well Plates

Incubate for
Desired Time Points

Perform Cell
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Assay (Flow Cytometry)

Data Analysis

Click to download full resolution via product page

Caption: Workflow for in vitro cell-based assays with Disitertide.

3. Detailed Procedure:

a. Preparation of Disitertide Stock Solution:

Dissolve Disitertide diammonium in sterile DMSO to prepare a high-concentration stock

solution (e.g., 10 mg/mL).

Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

For experiments, dilute the stock solution in a complete culture medium to the desired final

concentrations. Ensure the final DMSO concentration is consistent across all treatments and

does not exceed a level toxic to the cells (typically <0.1%).

b. Cell Seeding:

Culture cells to ~80% confluency.
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Harvest cells using Trypsin-EDTA and perform a cell count.

For proliferation assays, seed cells in a 96-well plate at a density of 5,000-10,000 cells/well.

For apoptosis assays, seed cells in a 6-well plate at a density of 1-2 x 10^5 cells/well.

Allow cells to adhere overnight in a humidified incubator at 37°C and 5% CO2.

c. Treatment:

Prepare serial dilutions of Disitertide in a complete culture medium (e.g., 10, 25, 50, 100, 200

µg/mL).

Remove the old medium from the wells and replace it with the medium containing the

different concentrations of Disitertide.

Include a vehicle control (medium with the same concentration of DMSO as the highest

Disitertide concentration) and an untreated control.

d. Incubation:

Incubate the plates for various time points (e.g., 24, 48, 72 hours) depending on the cell line

and the endpoint being measured.

e. Analysis:

Proliferation Assay (MTT/WST-1): Follow the manufacturer's instructions for the chosen

reagent. Measure the absorbance using a microplate reader.

Apoptosis Assay (Annexin V/PI):

Harvest the cells (including any floating cells in the medium).
Wash the cells with cold PBS.
Resuspend the cells in the binding buffer provided with the kit.
Add Annexin V-FITC and Propidium Iodide and incubate in the dark.
Analyze the cells by flow cytometry.
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This protocol is a general guideline based on a published study for evaluating the effect of

topical Disitertide application on hypertrophic scars in a nude mouse model.

1. Materials:

Disitertide diammonium

Vehicle for topical application (e.g., Lipogel)

Nude mice

Human hypertrophic scar tissue for implantation (if applicable)

Surgical tools

Anesthesia

2. Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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